Cas no 20261-39-6 (2-Heptadecyl-6-hydroxy-benzoesaeure)

• Product Name: 2-Heptadecyl-6-hydroxy-benzoesaeure
• CAS No: 20261-39-6
• MF: C₂₄H₄₀O₃
• MW: 376.57260799408
• CID: 2054198
• PubChem ID: 14274508
• Update Time: 2025-04-21

2-Heptadecyl-6-hydroxy-benzoesaeure Chemical and Physical Properties

Names and Identifiers

• 2-Heptadecyl-6-hydroxy-benzoesaeure
• 2-heptadecyl-6-hydroxy-benzoic acid
• 2-Heptadecyl-6-hydroxybenzoic acid
• 2-Heptadecyl-6-hydroxybenzoic acid, 9CI
• 6-n-heptadecylsalicylic acid
• BDBM50469665
• 20261-39-6
• CHEMBL30914
• DTXSID901295887
• SCHEMBL16237264
• 2-Heptadecyl-6-hydroxybenzoate

• Inchi： 1S/C24H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h17,19-20,25H,2-16,18H2,1H3,(H,26,27)
• InChI Key： XUSNORMUTPYOKW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(=O)O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 376.29774513g/mol
• Monoisotopic Mass: 376.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids